ethyl 1-[4-methyl-6-(methylthio)-2-quinolinyl]-4-piperidinecarboxylate

• IUPAC Name: ethyl 1-(4-methyl-6-methylsulfanylquinolin-2-yl)piperidine-4-carboxylate
• InChI: InChI=1S/C19H24N2O2S/c1-4-23-19(22)14-7-9-21(10-8-14)18-11-13(2)16-12-15(24-3)5-6-17(16)20-18/h5-6,11-12,14H,4,7-10H2,1-3H3
• InChI Key: ZZXONWWMNSLRJM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)C2=NC3=C(C=C(C=C3)SC)C(=C2)C
• Molecular Formula: C19H24N2O2S
• Molecular Weight: 344.5 g/mol

Description

Ethyl 1-[4-methyl-6-(methylthio)-2-quinolinyl]-4-piperidinecarboxylate, also known as MQP, is a chemical compound that has been used in scientific research for various purposes. It was first synthesized in the early 1980s and has since been studied extensively for its potential use in the treatment of various diseases. In

Mechanism of Action

The mechanism of action of ethyl 1-[4-methyl-6-(methylthio)-2-quinolinyl]-4-piperidinecarboxylate is not fully understood, but it is believed to act by inhibiting various enzymes and proteins in the body. It has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. ethyl 1-[4-methyl-6-(methylthio)-2-quinolinyl]-4-piperidinecarboxylate has also been found to inhibit the activity of protein kinase C, an enzyme that is involved in cell signaling and growth.
Biochemical and Physiological Effects:
ethyl 1-[4-methyl-6-(methylthio)-2-quinolinyl]-4-piperidinecarboxylate has been found to have various biochemical and physiological effects in the body. It has been shown to induce apoptosis in cancer cells, which is a programmed cell death that is necessary for the removal of damaged or abnormal cells. ethyl 1-[4-methyl-6-(methylthio)-2-quinolinyl]-4-piperidinecarboxylate has also been found to have antioxidant properties, which could be useful in the treatment of various diseases that are caused by oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 1-[4-methyl-6-(methylthio)-2-quinolinyl]-4-piperidinecarboxylate in lab experiments is that it is relatively easy to synthesize and purify. It is also stable under normal laboratory conditions, which makes it easy to store and transport. However, one limitation of using ethyl 1-[4-methyl-6-(methylthio)-2-quinolinyl]-4-piperidinecarboxylate is that its mechanism of action is not fully understood, which makes it difficult to design experiments that specifically target its activity.

Future Directions

There are many future directions for research on ethyl 1-[4-methyl-6-(methylthio)-2-quinolinyl]-4-piperidinecarboxylate. One area of research could be to further investigate its potential use in the treatment of cancer. Another area of research could be to study its neuroprotective properties in more detail, which could lead to the development of new treatments for neurodegenerative diseases. Additionally, more research could be done to understand the mechanism of action of ethyl 1-[4-methyl-6-(methylthio)-2-quinolinyl]-4-piperidinecarboxylate and to design experiments that specifically target its activity.

Synthesis Methods

The synthesis of ethyl 1-[4-methyl-6-(methylthio)-2-quinolinyl]-4-piperidinecarboxylate involves the reaction of 4-methyl-6-(methylthio)-2-quinolinecarboxylic acid with ethyl piperidine-4-carboxylate in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then purified through column chromatography to obtain pure ethyl 1-[4-methyl-6-(methylthio)-2-quinolinyl]-4-piperidinecarboxylate.

Scientific Research Applications

Ethyl 1-[4-methyl-6-(methylthio)-2-quinolinyl]-4-piperidinecarboxylate has been studied for its potential use in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. It has been shown to have anti-cancer properties by inhibiting the growth of cancer cells and inducing apoptosis. ethyl 1-[4-methyl-6-(methylthio)-2-quinolinyl]-4-piperidinecarboxylate has also been found to have neuroprotective properties, which could be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.